Cas no 34122-01-5 (Pyrimido4,5-cpyridazin-5(6H)-one)

Pyrimido4,5-cpyridazin-5(6H)-one structure
34122-01-5 structure
Product Name:Pyrimido4,5-cpyridazin-5(6H)-one
CAS No:34122-01-5
MF:C6H4N4O
MW:148.122159957886
MDL:MFCD09999210
CID:294631
PubChem ID:135457220
Update Time:2025-04-19

Pyrimido4,5-cpyridazin-5(6H)-one Chemical and Physical Properties

Names and Identifiers

    • Pyrimido[4,5-c]pyridazin-5(1H)-one
    • 6H-Pyrimido[4,5-c]pyridazin-5-one
    • 8H-pyrimido[4,5-c]pyridazin-5-one
    • Pyrimido[4,5-c]pyridazin-5(1H)-one (9CI)
    • Pyrimido[4,5-c]pyridazin-5(6H)-one
    • 5-Hydroxypyrimido<4,5-c>pyridazin
    • BB_NC-1241
    • Pyrimido[4,5-c]pyridazin-5-ol
    • pyridazino[3,4-d]pyrimidin-5(1H)-one
    • AMY15687
    • 1H,5H-pyrimido[4,5-c]pyridazin-5-one
    • FT-0649208
    • SB36706
    • A875098
    • CS-0340381
    • AKOS015917856
    • DTXSID10421606
    • 34122-01-5
    • 1H-pyrimido[4,5-c]pyridazin-5-one
    • AKOS006294946
    • AKOS005146519
    • DS-0376
    • SCHEMBL5138779
    • DB-068936
    • BBL030384
    • STL347358
    • Pyrimido4,5-cpyridazin-5(6H)-one
    • MDL: MFCD09999210
    • Inchi: 1S/C6H4N4O/c11-6-4-1-2-9-10-5(4)7-3-8-6/h1-3H,(H,7,8,10,11)
    • InChI Key: ZZMFFWQHOSUHLW-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CN=NC=2N=CN1

Computed Properties

  • Exact Mass: 148.03900
  • Monoisotopic Mass: 148.03851076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • Density: 1.68
  • Melting Point: >300 ºC
  • Boiling Point: 452.2 °C at 760 mmHg
  • Flash Point: 227.3 °C
  • Refractive Index: 1.814
  • PSA: 71.53000
  • LogP: -0.28690

Pyrimido4,5-cpyridazin-5(6H)-one Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Pyrimido4,5-cpyridazin-5(6H)-one Pricemore >>

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